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Compound of Interest

Compound Name: Bis-(2-ethylhexyl) phosphate

Cat. No.: B8793569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Bis-(2-ethylhexyl) phosphate (DEHPA),

a versatile organophosphorus compound. This document consolidates critical information on its

nomenclature, physicochemical properties, and established experimental protocols, making it

an essential resource for professionals in research and development.

Synonyms and Alternative Names
Bis-(2-ethylhexyl) phosphate is known by a variety of names in scientific literature and

commercial applications. A comprehensive list of these identifiers is crucial for accurate

literature searches and material sourcing.

IUPAC Name: bis(2-ethylhexyl) hydrogen phosphate[1]

CAS Number: 298-07-7[1][2][3]

Common Synonyms and Abbreviations:

DEHPA (Di(2-ethylhexyl) phosphoric acid)[2][4]
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HDEHP (Hydrogen di(2-ethylhexyl) phosphate)[2][4][5]

Bis(2-ethylhexyl) hydrogen phosphate[1][3][6][7]

Di(2-ethylhexyl) phosphate[1]

Phosphoric acid, bis(2-ethylhexyl) ester[1][3]

Dioctyl phosphate[4][5][6][8]

Bis(isooctyl)phosphate[3][6]

P-204[2][4][5]

TOPS 99[2][5]

Hostarex PA 216[3][5]

Physicochemical Properties
A summary of the key physical and chemical properties of Bis-(2-ethylhexyl) phosphate is

presented in the table below. This data is essential for experimental design, safety

considerations, and process development.
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Property Value References

Molecular Formula C16H35O4P [1][3][9]

Molecular Weight 322.42 g/mol [1]

Appearance
Colorless to pale yellow or

amber liquid
[5][6][9]

Density 0.965 g/mL at 25 °C [4]

Melting Point -60 °C [4]

Flash Point 196 °C (open cup) [1][6]

Solubility
Soluble in ethanol (100

mg/mL)

Water Solubility Slightly soluble [4]

Refractive Index n20/D 1.443 [4]

Experimental Protocols
Detailed methodologies are critical for the replication and advancement of scientific research.

This section outlines key experimental protocols involving Bis-(2-ethylhexyl) phosphate.

3.1. Synthesis of Bis-(2-ethylhexyl) phosphate

A common laboratory-scale synthesis of Bis-(2-ethylhexyl) phosphate involves the reaction of

phosphorus oxychloride with 2-ethylhexanol.[10]

Reactants: Phosphorus oxychloride, 2-ethylhexanol, and a catalyst (e.g., a mixture of AlCl3,

1-ethyl-3-methylimidazole fluoroform sulfonate, and ammonium vanadate).[10]

Procedure:

Phosphorus oxychloride and the catalyst are added to a reaction kettle and cooled to 0-10

°C.[10]
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2-ethylhexanol is slowly added over 0.5-1.5 hours with a molar ratio of phosphorus

oxychloride to 2-ethylhexanol of 1:(1.5-2.5).[10]

The mixture is stirred continuously at 15-25 °C for 1-3 hours, allowing for the removal of

generated HCl gas.[10]

The reaction temperature is then raised to 40-70 °C for 1-4 hours.[10]

A 20-60% (w/w) NaOH solution is added, and the mixture is heated to 80-90 °C for 1-3

hours.[10]

The final product is obtained after washing, filtration, and distillation.[10]

Another documented method involves the chlorination of bis(2-ethylhexyl) phosphonate to yield

the phosphate diester chloride, which is subsequently hydrolyzed.[4][11] Saponification of

tris(2-ethylhexyl) phosphate is also a viable production method.[4][11]

3.2. Quantification of Water Solubility

The water solubility of Bis-(2-ethylhexyl) phosphate can be determined by quantifying the

amount of the organophosphorus compound that dissolves in water. This is achieved by

oxidizing the compound to phosphate ions, which are then measured colorimetrically.

Procedure:

Saturated solutions are prepared by vigorously stirring approximately 2 ml of Bis-(2-
ethylhexyl) phosphate in 300 ml of distilled water.

The dissolved Bis-(2-ethylhexyl) phosphate is oxidized to phosphate ions using a

potassium persulfate reagent.

The resulting phosphate concentration is quantified colorimetrically by forming a blue

phosphomolybdate complex with a molybdate colorimetric reagent and measuring the

absorbance.

Logical Relationships in Synthesis
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The synthesis of Bis-(2-ethylhexyl) phosphate from phosphorus oxychloride and 2-

ethylhexanol follows a clear logical progression of steps designed to control the reaction and

maximize yield and purity.

Reactant Charging

Initial Reaction
(0-10 °C)

Add 2-ethylhexanol slowly

Stirring & HCl Removal
(15-25 °C)

Allow reaction to proceed

Heating
(40-70 °C)

Increase temperature

Neutralization
(80-90 °C)

Add NaOH solution

Purification

Washing, Filtration, Distillation

Final Product

Click to download full resolution via product page
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Caption: Workflow for the synthesis of Bis-(2-ethylhexyl) phosphate.

This guide serves as a foundational resource for researchers and professionals working with

Bis-(2-ethylhexyl) phosphate. For further details on specific applications or safety and

handling, consulting the primary literature and safety data sheets is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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